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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Tributyl phosphate-d27 (TBP-d27), a deuterated isotopologue of Tributyl phosphate (TBP).
Due to the limited availability of specific experimental data for the deuterated compound, this
guide leverages data from its non-deuterated counterpart, TBP, as a close approximation for
several physical properties. This approach is based on the general understanding that while
isotopic substitution can lead to minor variations in physical properties due to changes in
molecular weight and vibrational frequencies, these differences are often minimal for bulk
properties like density and refractive index in complex molecules. All data for the non-
deuterated form should be considered an estimate for TBP-d27 and are provided for guidance.

Core Physical and Chemical Properties

Tributyl phosphate-d27 is a colorless to pale-yellow liquid at room temperature. It is the
deuterated form of Tributyl phosphate, where all 27 hydrogen atoms have been replaced with
deuterium. This isotopic labeling is often utilized in research to trace metabolic pathways or as
an internal standard in analytical studies.

Table 1: General and Known Physical Properties of Tributyl Phosphate-d27
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Property Value Source
Chemical Formula C12D2704P

Molecular Weight 293.48 g/mol

Isotopic Purity =98 atom % D

Appearance Liquid

Flash Point 145 °C (293 °F) - closed cup

Estimated Physical Characteristics (Based on
Tributyl Phosphate Data)

The following tables summarize the key physical properties of non-deuterated Tributyl
phosphate. These values are presented as estimates for Tributyl phosphate-d27.

Table 2: Estimated Thermodynamic Properties of Tributyl Phosphate-d27

Temperature

Property Value °C) Pressure Source(s)
Boiling Point 289 °C - 1 atm
180-183 °C - 22 mmHg
Melting Point -79 °C - -
Autoignition
770 °F - -
Temp.

Table 3: Estimated Physical Properties of Tributyl Phosphate-d27

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b579870?utm_src=pdf-body
https://www.benchchem.com/product/b579870?utm_src=pdf-body
https://www.benchchem.com/product/b579870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Temperature (°C) Source(s)
Density 0.979 g/mL 25

Refractive Index 1.424 20

Vapor Density 9.2 (vs air)

Experimental Protocols

Accurate determination of the physical properties of Tributyl phosphate-d27 requires specific
experimental measurements. The following sections detail generalized protocols for
determining density, viscosity, and refractive index.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.
Protocol using a Pycnometer:

e Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume. Weigh
the empty, dry pycnometer.

» Reference Liquid: Fill the pycnometer with a reference liquid of known density (e.qg.,
deionized water) at a specific temperature. Weigh the filled pycnometer.

o Sample Measurement: Empty and dry the pycnometer. Fill it with Tributyl phosphate-d27 at
the same temperature. Weigh the filled pycnometer.

o Calculation: The density of the sample is calculated using the formula: p_sample =
(m_sample / m_reference) * p_reference where p is density and m is mass.

Determination of Viscosity

The viscosity of a liquid can be measured using a viscometer, such as a capillary viscometer or
a rotational viscometer.

Protocol using a Capillary Viscometer:
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e Instrument Setup: Select a calibrated capillary viscometer appropriate for the expected
viscosity range.

o Sample Loading: Introduce a precise volume of Tributyl phosphate-d27 into the viscometer.

e Thermal Equilibration: Place the viscometer in a constant temperature bath until the sample
reaches the desired temperature.

o Measurement: Draw the liquid up through the capillary to the starting mark. Measure the time
it takes for the liquid to flow between two marked points under the influence of gravity.

» Calculation: The kinematic viscosity (v) is calculated using the viscometer constant (C) and
the flow time (t): v = C * t. The dynamic viscosity (n) can then be calculated by multiplying the
kinematic viscosity by the density of the liquid (n =v * p).

Determination of Refractive Index

The refractive index is measured using a refractometer.

Protocol using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.

Sample Application: Apply a few drops of Tributyl phosphate-d27 onto the prism of the
refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's
temperature. Look through the eyepiece and adjust the controls until the dividing line
between the light and dark fields is sharp and centered in the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale.

Synthesis and Purification Workflow

The synthesis of Tributyl phosphate-d27 follows the same principles as the synthesis of non-
deuterated Tributyl phosphate, with the substitution of deuterated butanol. A general workflow
is presented below.
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Synthesis Purification

Butan-d9-ol + Esterification Reaction in Crude TBP-d27 JEAN Aqueous Washing Drying over Vacuum Pure TBP-d27
Phosphorus Oxychloride Inert Solvent Mixture (to remove HCI) Anhydrous Agent Distillation 3
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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